Cas no 57015-05-1 (Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-)
![Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]- structure](https://www.kuujia.com/scimg/cas/57015-05-1x500.png)
57015-05-1 structure
Product name:Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
CAS No:57015-05-1
MF:C10H5F6NS
MW:285.208822011948
CID:346911
Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]- Chemical and Physical Properties
Names and Identifiers
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- Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
- Benzenecarbothioamide, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
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- Inchi: 1S/C10H5F6NS/c11-9(12,13)8(10(14,15)16)17-7(18)6-4-2-1-3-5-6/h1-5H
- InChI Key: UKIQAGMADPRAKK-UHFFFAOYSA-N
- SMILES: C1(C(/N=C(\C(F)(F)F)/C(F)(F)F)=S)=CC=CC=C1
Computed Properties
- Exact Mass: 285.00475
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 194.4±50.0 °C(Predicted)
- PSA: 12.36
- pka: -8.56±0.50(Predicted)
Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]- Related Literature
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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